Cas no 1526534-87-1 (3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)

3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid structure
1526534-87-1 structure
Product Name:3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
CAS No:1526534-87-1
MF:C8H10F3N3O2
MW:237.17911195755
CID:5951036
PubChem ID:165790351
Update Time:2025-07-23

3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
    • 1526534-87-1
    • EN300-1969639
    • 3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
    • Inchi: 1S/C8H10F3N3O2/c1-14-3-5(4(2-12)7(15)16)6(13-14)8(9,10)11/h3-4H,2,12H2,1H3,(H,15,16)
    • InChI Key: PYKFAQWLBMBAHR-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(C)N=1)C(C(=O)O)CN)(F)F

Computed Properties

  • Exact Mass: 237.07251106g/mol
  • Monoisotopic Mass: 237.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 81.1Ų

3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1969639-0.05g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
0.05g
$1272.0 2023-09-16
Enamine
EN300-1969639-0.1g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
0.1g
$1332.0 2023-09-16
Enamine
EN300-1969639-0.25g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
0.25g
$1393.0 2023-09-16
Enamine
EN300-1969639-0.5g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
0.5g
$1453.0 2023-09-16
Enamine
EN300-1969639-1.0g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
1g
$1515.0 2023-05-31
Enamine
EN300-1969639-2.5g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
2.5g
$2969.0 2023-09-16
Enamine
EN300-1969639-5.0g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
5g
$4391.0 2023-05-31
Enamine
EN300-1969639-10.0g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
10g
$6512.0 2023-05-31
Enamine
EN300-1969639-1g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
1g
$1515.0 2023-09-16
Enamine
EN300-1969639-5g
3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
1526534-87-1
5g
$4391.0 2023-09-16

Additional information on 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid

Introduction to 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 1526534-87-1)

3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1526534-87-1, this molecule represents a unique structural motif that combines a pyrazole core with functional groups designed to enhance biological activity. The presence of an amino group, a methyl-substituted propanoic acid moiety, and a trifluoromethyl group contributes to its distinctive chemical properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The compound's structure is characterized by a six-membered heterocyclic ring system, which is a common feature in many bioactive molecules. The pyrazole ring, in particular, is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. In 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid, the amino group at the 4-position of the pyrazole ring provides a site for further derivatization, while the methyl-substituted propanoic acid side chain introduces lipophilicity and potential for metabolic stability. The trifluoromethyl group, located at the 3-position of the pyrazole ring, is a well-documented pharmacophore that enhances binding affinity and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for therapeutic intervention. Studies suggest that the trifluoromethyl group can modulate enzyme kinetics by increasing binding affinity through electrostatic and steric interactions. This has been particularly relevant in the development of inhibitors targeting enzymes involved in inflammatory pathways and metabolic disorders. Additionally, the amino group at the 4-position of the pyrazole ring offers opportunities for covalent bonding with biological targets, enhancing drug delivery and efficacy.

In the context of drug discovery, 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid has been explored as a precursor for synthesizing novel analogs with enhanced pharmacological profiles. Researchers have leveraged its structural framework to develop compounds with improved solubility, bioavailability, and target specificity. For instance, modifications of the propanoic acid side chain have been investigated to optimize pharmacokinetic properties, while alterations to the pyrazole core have aimed at enhancing receptor binding affinity.

The trifluoromethyl group's role as a key pharmacophore has been further underscored by recent studies on its impact on metabolic stability. Compounds incorporating this moiety often exhibit prolonged half-lives due to resistance against oxidative degradation by cytochrome P450 enzymes. This characteristic makes 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid an attractive candidate for long-term therapeutic applications where sustained drug levels are critical.

Moreover, the compound's potential as an intermediate in peptide mimetics has been explored. Pyrazole derivatives are frequently used in designing peptidomimetics due to their ability to mimic peptide backbone structures while offering improved stability and synthetic accessibility. The presence of both an amino group and a carboxylic acid moiety in 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid allows for facile coupling with other functional groups, facilitating the synthesis of complex molecular architectures.

Recent publications have also highlighted its utility in developing kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition often requires precise modulation of ATP-binding pockets. The structural features of 3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid, particularly the trifluoromethyl group and the pyrazole ring, make it an effective scaffold for designing inhibitors with high selectivity and potency.

The compound's versatility extends to its application in material science and agrochemicals. Pyrazole derivatives are known for their role as ligands in catalytic systems, and modifications of this scaffold can lead to novel catalysts with enhanced efficiency. Additionally, its structural motifs have been explored in designing agrochemicals where bioactivity against pests and pathogens is paramount.

In summary,3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylopropanoic acid (CAS No. 1526534–87–1) represents a multifaceted compound with significant potential across multiple domains of pharmaceutical research. Its unique structural features—combining a pyrazole core with functional groups such as an amino group, methyl-substituted propanoic acid side chain, and trifluoromethyl moiety—make it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd